Cas no 4394-26-7 (1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine)

1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a thiophene-methyl group at the 1-position and an amine group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or pharmacophore. The thiophene moiety enhances electronic properties, potentially improving binding affinity in biologically active molecules. Its amine functionality allows for further derivatization, enabling the synthesis of more complex scaffolds. The compound is of interest due to its balanced reactivity and potential utility in the development of novel therapeutic agents or functional materials. Proper handling and storage under inert conditions are recommended to ensure stability.

1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine structure

4394-26-7 structure

Product Name:1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine

CAS No:4394-26-7

MF:C₈H₉N₃S

MW:179.242159605026

MDL:MFCD06358647

CID:334257

PubChem ID:2517659

Update Time:2025-10-17

1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine
- 1-(2-thienylmethyl)-1H-pyrazol-5-amine
- 1-(2-thienylmethyl)-1H-pyrazol-5-amine(SALTDATA: FREE)
- 1-(THIEN-2-YLMETHYL)-1H-PYRAZOL-5-AMINE
- 1H-Pyrazol-5-amine,1-(2-thienylmethyl)-
- 2-(thiophen-2-ylmethyl)pyrazol-3-amine
- 2-thiophen-2-ylmethyl-2H-pyrazol-3-ylamine
- AC1Q52CD
- Ambcb4014309
- CTK4I7887
- SureCN1612696
- SMR000255001
- BDBM45563
- CS-0222346
- SCHEMBL1612696
- BS-36660
- 1-[(Thiophen-2-yl)methyl]-1H-pyrazol-5-amine
- HMS2525H07
- 1-(Thien-2-ylmethyl)-1H-pyrazol-5-amine, AldrichCPR
- CHEMBL1726950
- DTXSID80368872
- EN300-11089
- FT-0761004
- MLS000388828
- 2-(thiophen-2-ylmethyl)-3-pyrazolamine
- AKOS005199121
- [2-(2-thenyl)pyrazol-3-yl]amine
- cid_2517659
- Z57033928
- 4394-26-7
- MFCD06358647
- DB-028290
- MDL： MFCD06358647
- Inchi： 1S/C8H9N3S/c9-8-3-4-10-11(8)6-7-2-1-5-12-7/h1-5H,6,9H2
- InChI Key： KFEVMOCBDLBBKX-UHFFFAOYSA-N
- SMILES： S1C=CC=C1CN1C(=CC=N1)N

Computed Properties

Exact Mass: 179.05187
Monoisotopic Mass: 179.051718
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.1
XLogP3: 1.2

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 380.7±27.0 °C at 760 mmHg
Flash Point: 184.1±23.7 °C
Refractive Index: 1.707
PSA: 43.84
Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM188050-1g	1-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine	4394-26-7	95%	1g	$408	2021-08-05
Chemenu	CM188050-1g	1-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine	4394-26-7	95%	1g	$87	2023-01-19
abcr	AB216018-1 g	1-(2-Thienylmethyl)-1H-pyrazol-5-amine; 95%	4394-26-7		1 g	€137.20	2023-07-20
Alichem	A169004621-1g	1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine	4394-26-7	95%	1g	$352.00	2023-09-01
TRC	B587925-10mg	1-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine	4394-26-7		10mg	$ 50.00	2022-06-07
TRC	B587925-50mg	1-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine	4394-26-7		50mg	$ 65.00	2022-06-07
TRC	B587925-100mg	1-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine	4394-26-7		100mg	$ 80.00	2022-06-07
Enamine	EN300-11089-0.05g	1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-amine	4394-26-7	95%	0.05g	$19.0	2023-10-27
Enamine	EN300-11089-0.1g	1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-amine	4394-26-7	95%	0.1g	$20.0	2023-10-27
Enamine	EN300-11089-0.25g	1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-amine	4394-26-7	95%	0.25g	$28.0	2023-10-27